Cas no 13141-26-9 (Benzofuran, 5-bromo-2-phenyl-)

• Product Name: Benzofuran, 5-bromo-2-phenyl-
• CAS No: 13141-26-9
• MF: C₁₄H₉BrO
• MW: 273.124663114548
• CID: 1227995
• PubChem ID: 12023031
• Update Time: 2025-06-14

Benzofuran, 5-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-bromo-2-phenyl-
• 5-Bromo-2-phenylbenzofuran
• AKOS005216582
• 5-BROMO-2-PHENYL-1-BENZOFURAN
• SCHEMBL3980317
• SFOIOHYHETTZGZ-UHFFFAOYSA-N
• DB-413662
• 5-Bromo-2-phenyl-benzo[b]furan
• 5-Bromo-2-phenyl-benzofuran
• 13141-26-9

• Inchi： 1S/C14H9BrO/c15-12-6-7-13-11(8-12)9-14(16-13)10-4-2-1-3-5-10/h1-9H
• InChI Key： SFOIOHYHETTZGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 271.98368g/mol
• Monoisotopic Mass: 271.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on Benzofuran, 5-bromo-2-phenyl-

Recent Advances in the Study of Benzofuran, 5-bromo-2-phenyl- (CAS: 13141-26-9) and Its Applications in Chemical Biology and Medicine

The compound Benzofuran, 5-bromo-2-phenyl- (CAS: 13141-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential as a lead compound for drug development. The findings discussed herein are based on peer-reviewed publications and recent conference proceedings, ensuring the accuracy and timeliness of the information presented.

Recent studies have highlighted the versatility of Benzofuran, 5-bromo-2-phenyl- as a scaffold for designing novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound and evaluated their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives exhibited potent inhibitory effects against specific cancer cell lines, suggesting their potential as chemotherapeutic agents. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future drug design efforts.

In addition to its pharmacological potential, Benzofuran, 5-bromo-2-phenyl- has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique photophysical properties, combined with its ability to selectively interact with ROS, make it a promising tool for studying oxidative stress-related diseases. This application underscores the compound's dual utility as both a therapeutic agent and a research tool in biomedical sciences.

Another area of interest is the compound's mechanism of action at the molecular level. Advanced computational modeling and X-ray crystallography studies have revealed that Benzofuran, 5-bromo-2-phenyl- interacts with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are critical for understanding its biological effects and optimizing its therapeutic potential. For example, a 2022 study in Nature Communications identified a key binding site on a kinase enzyme, providing a structural basis for the compound's inhibitory activity. Such findings are invaluable for rational drug design and the development of targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of Benzofuran, 5-bromo-2-phenyl- and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's broad spectrum of biological activities and its adaptability for structural modifications make it a compelling candidate for future drug discovery programs. Ongoing research is expected to uncover new applications and optimize its therapeutic profile, paving the way for its eventual use in clinical settings.

In conclusion, Benzofuran, 5-bromo-2-phenyl- (CAS: 13141-26-9) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from drug development to biochemical probes. The latest research highlights its potential as a therapeutic agent and underscores the importance of continued investigation into its properties and mechanisms. As the field advances, this compound is likely to play an increasingly significant role in addressing unmet medical needs and advancing our understanding of disease mechanisms.